Cas no 73604-52-1 (2,4,4-trimethylpyrrolidine)

• Product Name: 2,4,4-trimethylpyrrolidine
• CAS No: 73604-52-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD09032720
• CID: 553329
• PubChem ID: 11251983
• Update Time: 2025-06-15

2,4,4-trimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2,4,4-trimethyl-
• 2,4,4-trimethylpyrrolidine
• 2,4,4-TRIMETHYL-PYRROLIDINE
• 2,4,4-Trimethylpyrrolidin
• 2-methyl-4,4-dimethylpyrrolidine
• Pyrrolidine,2,4,4-trimethyl
• SCHEMBL4400649
• AKOS006330385
• EN300-254494
• 73604-52-1
• DTXSID90460053

• MDL： MFCD09032720
• Inchi： 1S/C7H15N/c1-6-4-7(2,3)5-8-6/h6,8H,4-5H2,1-3H3
• InChI Key： DMLFUWCXZHZERA-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CC1C

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.72320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2,4,4-trimethylpyrrolidine

Comprehensive Overview of 2,4,4-Trimethylpyrrolidine (CAS No. 73604-52-1): Properties, Applications, and Industry Trends

2,4,4-Trimethylpyrrolidine (CAS No. 73604-52-1) is a specialized organic compound belonging to the pyrrolidine derivatives family, characterized by its unique molecular structure featuring three methyl groups at positions 2, 4, and 4. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile role as a building block for synthesizing complex molecules. Its chemical stability and steric effects make it valuable for designing catalysts and ligands in asymmetric synthesis, a topic frequently searched by chemists exploring green chemistry and sustainable synthesis methods.

Recent studies highlight the growing demand for 2,4,4-trimethylpyrrolidine in the development of bioactive compounds, particularly in drug discovery targeting neurological disorders. Researchers are investigating its potential as a precursor for N-heterocyclic scaffolds, which are pivotal in creating kinase inhibitors and GPCR modulators—topics trending in AI-driven drug discovery forums. The compound's low toxicity profile and compatibility with microwave-assisted synthesis (a frequently searched technique) further enhance its appeal for high-throughput screening platforms.

From an industrial perspective, CAS 73604-52-1 is increasingly utilized in the production of advanced materials, such as ionic liquids and polymeric additives. Its ability to modify surface properties aligns with current searches on nanomaterial functionalization and smart coatings. Manufacturers are optimizing continuous flow processes (a hot topic in process chemistry) to improve the compound's scalability while reducing environmental impact—addressing the circular economy concerns prevalent in modern chemical engineering discussions.

Analytical methodologies for 2,4,4-trimethylpyrrolidine quantification have evolved with advancements in chromatographic techniques and spectroscopic analysis. Recent publications emphasize HPLC-MS and GC-NMR hyphenated systems (commonly searched analytical keywords) for precise impurity profiling, reflecting the pharmaceutical industry's focus on quality-by-design principles. The compound's spectral data (13C NMR: δ 58.2, 47.8, 32.1 ppm) is often referenced in cheminformatics databases, catering to researchers utilizing machine learning for molecular property prediction.

Emerging applications in battery electrolytes have positioned 73604-52-1 as a candidate for energy storage solutions, coinciding with surge in searches for next-generation battery materials. Its nitrogen-rich structure contributes to enhanced ionic conductivity, a property explored in solid-state batteries research. This interdisciplinary relevance bridges traditional organic chemistry with cutting-edge renewable energy technologies—a convergence point for academic and industrial R&D teams.

Regulatory aspects of 2,4,4-trimethylpyrrolidine comply with major REACH and FDA guidelines, with safety data sheets emphasizing proper laboratory handling procedures. The compound's storage stability under inert atmospheres (a practical concern often queried by procurement specialists) ensures prolonged shelf-life, while its compatibility with common organic solvents simplifies formulation workflows—addressing frequent bench chemistry questions from synthetic practitioners.